Cas no 313392-03-9 (N-(3-chlorophenyl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide)

• Product Name: N-(3-chlorophenyl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide
• CAS No: 313392-03-9
• MF: C₁₇H₁₁ClN₂O₃
• MW: 326.73384308815
• CID: 5554518
• PubChem ID: 4151437
• Update Time: 2025-11-07

N-(3-chlorophenyl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• F9994-0107
• AKOS001612011
• N-(3-chlorophenyl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide
• N-(3-chlorophenyl)-3-(2,5-dioxopyrrol-1-yl)benzamide
• 313392-03-9

• Inchi： 1S/C17H11ClN2O3/c18-12-4-2-5-13(10-12)19-17(23)11-3-1-6-14(9-11)20-15(21)7-8-16(20)22/h1-10H,(H,19,23)
• InChI Key： YCEAIEKYMOBNOW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(C1=CC=CC(=C1)N1C(C=CC1=O)=O)=O

Computed Properties

• Exact Mass: 326.0458199g/mol
• Monoisotopic Mass: 326.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.5Ų

Additional information on N-(3-chlorophenyl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide

N-(3-Chlorophenyl)-3-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide (CAS No. 313392-03-9): An Overview

N-(3-Chlorophenyl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide (CAS No. 313392-03-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrole derivatives and is characterized by its unique structural features, which include a chlorophenyl group and a pyrrole ring with two ketone functionalities. These structural elements contribute to its potential biological activities and therapeutic applications.

The chlorophenyl group in the structure of N-(3-chlorophenyl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide is known for its ability to enhance the lipophilicity of the molecule, thereby influencing its pharmacokinetic properties. This feature is particularly important in drug design, as it can affect the compound's ability to cross biological membranes and reach its target site. The pyrrole ring with two ketone functionalities (dioxo) is a key structural motif that has been associated with various biological activities, including anti-inflammatory, antiviral, and anticancer properties.

Recent studies have explored the potential of N-(3-chlorophenyl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide in the treatment of various diseases. One notable area of research is its anticancer activity. In vitro studies have shown that this compound can inhibit the proliferation of several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

Another promising application of N-(3-chlorophenyl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide is in the treatment of inflammatory diseases. Inflammation is a complex biological response that can lead to various chronic conditions such as arthritis and inflammatory bowel disease. Research has demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a potential candidate for developing new anti-inflammatory drugs.

The antiviral activity of N-(3-chlorophenyl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide has also been investigated. Studies have shown that it can inhibit the replication of several viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The antiviral mechanism is thought to involve interference with viral entry or replication processes within host cells. This property could be particularly valuable in the development of new antiviral therapies.

In addition to its biological activities, the pharmacokinetic properties of N-(3-chlorophenyl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide have been studied to ensure its suitability for therapeutic use. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are essential for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects.

The safety profile of N-(3-chlorophenyl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide has also been evaluated in preclinical studies. Toxicity assessments have indicated that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, further clinical trials are necessary to confirm these findings and to establish its safety and efficacy in human subjects.

Despite its promising potential, there are still challenges associated with the development of N-(3-chlorophenyl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide as a therapeutic agent. One such challenge is optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Ongoing research efforts are focused on identifying structural modifications that can improve these properties without compromising the compound's overall stability and bioavailability.

In conclusion, N-(3-chlorophenyl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide (CAS No. 313392-03-9) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Continued investigation into its mechanisms of action and optimization strategies will be crucial for realizing its full potential as a novel therapeutic agent.